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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physical properties of 4-Methylnonane and
n-decane. Both are alkanes with the chemical formula C10H22, but their structural differences
as isomers—one branched and one linear—Ilead to notable distinctions in their physical
characteristics. Understanding these differences is crucial for applications in solvent chemistry,
formulation development, and material science.

Structural and Physical Property Overview

N-decane is a straight-chain alkane, while 4-Methylnonane is a branched-chain alkane with a
methyl group on the fourth carbon of the nonane chain.[1] This structural isomerism is the
primary determinant of the variance in their physical properties. Generally, the more compact,
branched structure of 4-Methylnonane results in weaker intermolecular van der Waals forces
compared to the straight-chain n-decane. This leads to a lower boiling point and melting point
for the branched isomer.[2]

Quantitative Physical Properties

The following table summarizes the key physical properties of 4-Methylnonane and n-decane,
based on experimental data.
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Physical Property

4-Methylnonane

n-Decane

Molecular Formula

C10H22

C10H22

Molar Mass 142.28 g/mol [3] 142.28 g/mol [4]

Boiling Point 163-166 °C 174.2 °C[5]

Melting Point Not available -29.7 °C[5]

Density 0.73 g/mL at 20 °C 0.730 g/cm?3 at 20 °C[6]
Viscosity Not available 0.920 mPa:-s at 20 °C[7]
Flash Point 44 °C (closed cup) 46 °C (115 °F)[4][5]

Vapor Pressure

2.387 mmHg at 25 °C
(estimated)[8]

1 mm Hg at 16.5 °C[9]

Refractive Index

n20/D 1.413

n20/D 1.411[9]

Structural Comparison and Property Relationship

The relationship between the molecular structure and the physical properties of these two

isomers can be visualized as follows:

C10H22 Isomers

Resulting Physical Properties

Higher Melting Point
(-29.7 °C)

n-Decane
(Linear Chain)
4-Methylnonane
(Branched Chain)

Larger surface area Higher Boiling Point
{Stronger van der Waals Forcesj—» (174.2 °C)

More compact structure

(Weaker van der Waals Forces)

Lower Boiling Point

(163-166 °C)
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Caption: Structural isomerism of C10H22 and its effect on physical properties.

Experimental Protocols

The accurate determination of physical properties is paramount for the reliable application of
chemical compounds. Standardized methods, such as those developed by ASTM International,
are widely used to ensure consistency and comparability of data.

Determination of Boiling Point (ASTM D86)

This test method covers the atmospheric distillation of petroleum products to determine their
boiling range characteristics.[10][11][12]

e Principle: A 100 mL sample is distilled under controlled conditions. The temperatures at
which various percentages of the sample have evaporated are recorded, including the initial
boiling point (IBP) and the final boiling point (FBP).[11][13]

o Apparatus: Distillation flask, condenser, cooling bath, flask support, temperature measuring
device, and a receiving cylinder.[12][13]

e Procedure:

[¢]

The sample is placed in the distillation flask.
o Heat is applied, and the vapor is passed through a condenser.
o The condensed liquid is collected in the receiving cylinder.

o The temperature at which the first drop of condensate falls from the condenser is recorded
as the IBP.

o Temperatures are recorded as the volume of condensate in the receiving cylinder
increases.

o The FBP is the maximum temperature observed during the test.[13]
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Determination of Density (ASTM D4052)

This method covers the determination of density and relative density of liquids using a digital
density meter.[14][15][16]

e Principle: A small volume of the liquid sample is introduced into an oscillating U-tube. The
change in the oscillation frequency of the tube caused by the mass of the sample is
measured. This frequency change is directly proportional to the density of the liquid.[15][17]

o Apparatus: A digital density meter consisting of a U-shaped oscillating tube and a system for
measuring the tube's oscillation period. A thermostatically controlled bath maintains the
sample at the desired temperature.

e Procedure:

o The instrument is calibrated with two reference materials of known density (e.g., dry air

and distilled water).
o The sample is injected into the clean, dry U-tube.
o The instrument measures the oscillation period of the filled tube and calculates the density.

o Care must be taken to avoid the formation of bubbles in the U-tube, which can affect the

accuracy of the measurement.[14][17]

Determination of Viscosity (ASTM D445)

This test method specifies a procedure for determining the kinematic viscosity of liquid
petroleum products by measuring the time for a volume of liquid to flow under gravity through a

calibrated glass capillary viscometer.[18][19][20]

e Principle: The time it takes for a fixed volume of liquid to flow through a calibrated capillary
tube under the force of gravity is measured. The kinematic viscosity is the product of the
measured flow time and the calibration constant of the viscometer.[20] The dynamic viscosity
can be calculated by multiplying the kinematic viscosity by the density of the liquid.[18]

o Apparatus: Calibrated glass capillary viscometer, a constant-temperature bath, a timing
device, and a viscometer holder.[19]
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e Procedure:

The viscometer is filled with the sample and placed in a constant-temperature bath until it
reaches the test temperature.

The liquid is drawn up into the upper timing bulb of the viscometer.

The time taken for the liquid to flow from the upper to the lower timing mark is measured.

The kinematic viscosity is calculated using the measured flow time and the viscometer's
calibration constant.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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